N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C14H13ClN4O2S/c1-8(20)17-9-3-5-10(6-4-9)18-13(21)12-11(15)7-16-14(19-12)22-2/h3-7H,1-2H3,(H,17,20)(H,18,21)
• InChI Key: SUKJXXOEACIOSU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=NC(=NC=C2Cl)SC
• Molecular Formula: C14H13ClN4O2S
• DSSTOX Substance ID: DTXSID801326508
• Molecular Weight: 336.8 g/mol
• Solubility: 18.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 833430-42-5

Description

The description of a compound typically includes its IUPAC name, common names, and structural formula. It may also include its appearance (solid, liquid, color, etc.) and any notable characteristics.

Synthesis Analysis

The synthesis of a compound involves detailing the chemical reactions used to produce it. This includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other substances, its stability under various conditions, and any notable reactions it participates in.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties might include acidity/basicity, reactivity with common reagents, and stability.

Mechanism of Action

If the compound has a biological activity, the mechanism of action describes how it interacts with biological systems to produce its effects.

Safety and Hazards

This section would detail any known hazards associated with the compound, such as toxicity, flammability, or reactivity. It would also include appropriate safety precautions for handling and storage.

Future Directions

This would involve a discussion of potential future research directions. This could include potential applications of the compound, unanswered questions about its properties or reactivity, or ideas for new synthesis methods or reactions.